![molecular formula C14H14N2O2 B4421008 N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide](/img/structure/B4421008.png)
N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide
Overview
Description
N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. The compound is a derivative of indole-2-carboxamide and has been shown to have promising results in various studies.
Mechanism of Action
The mechanism of action of N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes that are involved in cancer cell growth, fungal cell growth, and inflammation. The compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects on the body. The compound has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in cancer cell growth, fungal cell growth, and inflammation. The compound has also been shown to induce apoptosis in cancer cells, which can lead to the death of cancer cells. The compound has been shown to have low toxicity in animal studies, which is promising for future drug development.
Advantages and Limitations for Lab Experiments
The advantages of using N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide in lab experiments include its potential applications in drug development, its low toxicity in animal studies, and its ability to inhibit the activity of certain enzymes. The limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action, its potential side effects, and its limited availability.
Future Directions
There are many future directions for N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide. Further studies are needed to fully understand its mechanism of action and potential side effects. The compound has potential applications in drug development for the treatment of cancer, fungal infections, and inflammatory diseases. Future studies could focus on optimizing the synthesis method to increase the yield and purity of the compound. The compound could also be studied for its potential applications in other areas such as neurodegenerative diseases and cardiovascular diseases. Overall, this compound is a promising compound that has potential applications in drug development and warrants further research.
Scientific Research Applications
N-cyclopropyl-2-(1-methyl-1H-indol-3-yl)-2-oxoacetamide has been shown to have potential applications in drug development. The compound has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antifungal properties and has shown potential in treating fungal infections. The compound has also been studied for its anti-inflammatory properties and has shown potential in treating inflammatory diseases.
properties
IUPAC Name |
N-cyclopropyl-2-(1-methylindol-3-yl)-2-oxoacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-16-8-11(10-4-2-3-5-12(10)16)13(17)14(18)15-9-6-7-9/h2-5,8-9H,6-7H2,1H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHQAPUAHSJQSIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.